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Compound of Interest

Compound Name: Nutlin 3

Cat. No.: B1683890 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring personnel safety and

environmental protection. This guide provides essential, immediate safety information and a

detailed operational plan for the proper disposal of Nutlin-3, a small molecule inhibitor of the

p53/MDM2 interaction widely used in research. Adherence to these protocols is critical for

minimizing exposure risks and complying with regulations.

Immediate Safety and Handling Precautions
Nutlin-3 is classified as having acute oral toxicity (Category 4) and is very toxic to aquatic life

with long-lasting effects[1][2]. Therefore, stringent safety protocols must be followed during its

handling.

Engineering Controls: Always handle Nutlin-3 in a well-ventilated laboratory or under a

chemical fume hood to minimize inhalation exposure[3][4].

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

nitrile gloves (double gloving is recommended), chemical safety goggles, and a lab coat[1]

[3].

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing[3]. Do not breathe

dust or aerosols[3].
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Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke

in areas where Nutlin-3 is handled or stored[1][2].

Nutlin-3 Hazard and Identification Data
The following table summarizes key quantitative and qualitative information for Nutlin-3b, a

commonly used variant.

Property Value Reference

Chemical Name Nutlin-3b [1]

CAS Number 675576-97-3 [1]

Molecular Formula C₃₀H₃₀Cl₂N₄O₄ [1]

Molecular Weight 581.49 g/mol [1]

Oral Toxicity
Acute toxicity, Oral (Category

4)
[1][2]

Aquatic Toxicity

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Storage (Powder) -20°C [1]

Storage (In Solvent) -80°C [1]

Operational Plan: Step-by-Step Disposal Protocol
All waste containing Nutlin-3 must be treated as hazardous chemical waste[3]. The primary

directive is to dispose of the contents and container at an approved waste disposal plant[1]. Do

not pour any Nutlin-3 waste down the drain[3].

Step 1: Waste Segregation
Proper segregation at the point of generation is crucial.

Solid Waste:
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Collect all non-sharp solid waste contaminated with Nutlin-3 in a designated, clearly

labeled hazardous waste container[1].

This includes unused or expired powder, contaminated PPE (gloves, weigh boats), and

spill cleanup materials[1][3].

Liquid Waste:

Collect all liquid waste containing Nutlin-3 (e.g., unused solutions, solvents like DMSO) in

a separate, leak-proof, and chemically compatible hazardous waste container[1][3].

Ensure the container is sealed to prevent leaks[3].

Do not mix Nutlin-3 liquid waste with other incompatible waste streams[1].

Contaminated Sharps:

Dispose of any sharps contaminated with Nutlin-3 (e.g., needles, pipette tips) in a

designated, puncture-proof sharps container[1].

This container must also be clearly labeled as hazardous chemical waste[1].

Step 2: Container Management
Properly managing waste containers is essential for safety and compliance.

Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name "Nutlin-3," and all associated hazard warnings

(e.g., "Toxic," "Harmful if Swallowed," "Hazardous to the Aquatic Environment")[1].

Closure: Keep all hazardous waste containers securely closed at all times, except when you

are actively adding waste[1].

Secondary Containment: Use secondary containment bins for all liquid hazardous waste

containers to mitigate spills[1].

Step 3: Storage Pending Disposal
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Store all hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic[1].

Ensure the storage area is inaccessible to unauthorized personnel[1].

Step 4: Arranging for Final Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to schedule a waste pickup[1].

Provide the EHS office or contractor with accurate information about the waste, including its

chemical composition and quantity[1].

Experimental Protocols
Spill Cleanup Procedure
In the event of a spill, follow these procedural steps:

Evacuate and Secure: For large spills, evacuate the immediate area and follow your

institution's emergency procedures[3].

Wear PPE: Before cleaning, don the appropriate PPE as described above (gloves, goggles,

lab coat).

Contain and Absorb: For small spills, cover the material with an inert absorbent such as

vermiculite or sand[3].

Collect Waste: Carefully sweep or scoop the absorbed material into a sealed, labeled

container for hazardous waste disposal[3].

Decontaminate: Clean the spill area thoroughly.

Dispose of Materials: Treat all cleanup materials, including contaminated PPE, as hazardous

waste and dispose of them accordingly[3].

Visualized Workflow: Nutlin-3 Disposal Logic
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The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from working with Nutlin-3.

Nutlin-3 Waste Generated

Determine Waste Type
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(e.g., PPE, contaminated powder)

Solid

Liquid Waste
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Liquid
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Place in Labeled
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(with Secondary Containment)

Place in Labeled
Hazardous Sharps Container

Store Securely in Designated
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Contact EHS or Certified Contractor
for Pickup and Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Nutlin-3 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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